Cas no 27841-22-1 (3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)-)

3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)- is a cyclic unsaturated aldehyde with a substituted isopropyl group at the 4-position. This compound is characterized by its reactive aldehyde functionality and cyclohexene backbone, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, including hydrogenation, oxidation, or condensation reactions, enabling applications in pharmaceuticals, agrochemicals, and fragrance development. The presence of the isopropyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. This product is typically handled under controlled conditions due to its aldehyde group's sensitivity to air and moisture. Suitable for research and industrial use where tailored molecular frameworks are required.
3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)- structure
27841-22-1 structure
Product Name:3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)-
CAS No:27841-22-1
MF:C10H16O
MW:152.233443260193
CID:237744
PubChem ID:15601950
Update Time:2025-06-08

3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)-
    • 4-propan-2-ylcyclohex-3-ene-1-carbaldehyde
    • 4-(1-Methylethyl)-3-cyclohexene-1-carboxaldehyde
    • T7QZ3GA2CW
    • DTXSID90575474
    • SCHEMBL4451624
    • Z1511819317
    • 3-Cyclohexene-1-carboxaldehyde, 4-isopropyl-
    • 4-ISOPROPYLCYCLOHEX-3-ENE-1-CARBALDEHYDE
    • 4-Isopropyl-3-cyclohexene-1-carbaldehyde
    • UNII-T7QZ3GA2CW
    • 27841-22-1
    • 4-Isopropylcyclohex-3-enecarbaldehyde
    • 3-p-Menthen-7-al
    • EN300-6808812
    • p-mentha-3-en-7-al
    • 4-isopropyl-3-cyclohexene-1-carboxaldehyde
    • 4-(Propan-2-yl)cyclohex-3-ene-1-carbaldehyde
    • Fema No. 4890
    • Inchi: 1S/C10H16O/c1-8(2)10-5-3-9(7-11)4-6-10/h5,7-9H,3-4,6H2,1-2H3
    • InChI Key: MGJVBPPEWVKZTN-UHFFFAOYSA-N
    • SMILES: O=CC1CC=C(C(C)C)CC1

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

3-Cyclohexene-1-carboxaldehyde, 4-(1-methylethyl)- Pricemore >>

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